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Compound of Interest

Compound Name: Stearoyl glutamic acid

CAS No.: 3397-16-8

Cat. No.: B1671662

Get Quote

For researchers, scientists, and drug development professionals, ensuring a safe laboratory

environment is paramount. This guide provides essential safety and logistical information for

handling Stearoyl glutamic acid, including personal protective equipment (PPE), operational

procedures, and disposal plans. Adherence to these guidelines will help mitigate risks and

ensure the integrity of your work.

Recommended Personal Protective Equipment (PPE)
When handling Stearoyl glutamic acid, particularly in its powder form, a comprehensive

approach to personal protection is crucial to prevent contact, inhalation, and irritation.[1][2][3]

The following table summarizes the necessary PPE.
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Protection Type Specific Equipment Purpose Standard

Eye Protection

Tightly fitting safety

goggles with side-

shields

To prevent eye

contact with dust or

splashes.[1][2][4]

Conforming to EN 166

(EU) or NIOSH (US).

[2][4]

Hand Protection
Chemically

impermeable gloves

To prevent skin

contact. Gloves must

be inspected prior to

use.[1][2]

Conforming to EU

Directive 89/686/EEC

and the standard EN

374.[2]

Body Protection
Impervious clothing or

lab coat

To protect skin and

personal clothing from

spills and

contamination.[1][4]

Fire/flame resistant

clothing is also

recommended.[2][4]

Respiratory Protection

Full-face respirator or

suitable particulate

respirator

Required if exposure

limits are exceeded, if

irritation is

experienced, or when

dust formation is

likely.[1][2][4]

Use in accordance

with a respiratory

protection program.

Operational Protocol: Handling Stearoyl Glutamic
Acid
Following a systematic procedure ensures minimal exposure and maintains a safe working

environment.

Preparation and Engineering Controls
Ventilation: Always handle Stearoyl glutamic acid in a well-ventilated area.[1][2] The use of

local exhaust ventilation is recommended to control exposure.[1] For handling the powder, a

hood or enclosure with horizontal laminar flow is effective in minimizing dust escape.[5]

Safety Stations: Ensure that an accessible safety shower and eye wash station are available

in the immediate work area.[1]
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Risk Assessment: Before beginning work, conduct a thorough risk assessment to identify

potential hazards and implement appropriate control measures.[6]

Handling Procedure
Avoid Dust Formation: Take care to avoid the formation of dust and aerosols during handling.

[1][2]

Prevent Contact: Avoid direct contact with the skin and eyes, and do not inhale the powder.

[1][2]

Grounding: Use non-sparking tools and prevent fire caused by electrostatic discharge.[2]

Hygiene: Do not eat, drink, or smoke in the handling area.[1] Wash hands and skin

thoroughly after handling.[1][4]

Storage
Container: Keep the container tightly sealed.[1][2]

Location: Store in a dry, cool, and well-ventilated place.[1][2][7]

Conditions to Avoid: Keep away from direct sunlight and sources of ignition.[1] Store

separately from incompatible materials such as strong oxidizing agents.[7][8]

Temperature: For short-term storage, 0 - 4°C is recommended. For long-term storage, -20°C

is suitable.[9]

Emergency and Disposal Plans
Accidental Release Measures
In the event of a spill, follow these steps:

Personal Precautions: Use full personal protective equipment as outlined above.[1] Avoid

breathing dust, vapors, or mist.[1] Evacuate personnel to a safe area and ensure adequate

ventilation.[1][2]

Environmental Precautions: Prevent the substance from entering drains or water courses.[1]
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Containment and Cleaning: Sweep up the spilled material and place it into a suitable

container for disposal.[7] Avoid creating dust.[7] For liquid spills, absorb with an inert material

like diatomite.[1] Clean the affected surfaces and equipment, potentially by scrubbing with

alcohol.[1]

Disposal
Regulations: Dispose of the substance and its container in accordance with all applicable

local, regional, and national laws and regulations.[7]

Method: The material should be sent to an approved waste disposal plant.[1] Do not allow

the product to be released into the environment.[1]

First Aid Measures
Exposure Route Procedure

Eye Contact

Immediately flush eyes with large amounts of

water for at least 15 minutes, removing contact

lenses if present.[1][2] Seek prompt medical

attention.[1]

Skin Contact

Remove contaminated clothing and rinse the

skin thoroughly with plenty of water.[1][2]

Consult a physician if irritation occurs.[2]

Inhalation

Move the individual to fresh air. If breathing is

difficult, provide oxygen. If the person is not

breathing, give artificial respiration and seek

immediate medical attention.[2]

Ingestion

Rinse the mouth with water.[1] Do not induce

vomiting.[2] Call a poison center or doctor if you

feel unwell.[1]

Physical and Chemical Properties
The following table summarizes key quantitative data for Stearoyl glutamic acid.
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Property Value

Molecular Formula C23H43NO5[10]

Molecular Weight 413.6 g/mol [9][10]

Appearance White to pale yellow powder[8]

Melting Point 154.75 °C

Boiling Point 600.3°C (for Sodium Stearoyl Glutamate)[11]

Solubility Soluble in DMSO[9]

Acid Value 245 – 290 mg KOH/g

Workflow for Handling Stearoyl Glutamic Acid
The following diagram illustrates the procedural workflow for the safe handling of Stearoyl
glutamic acid, from initial preparation to final disposal.
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Workflow for Safe Handling of Stearoyl Glutamic Acid

1. Preparation

2. Handling

3. Post-Handling

4. Disposal

Conduct Risk
Assessment

Gather Required
PPE

Prepare Ventilated
Work Area

Don All
PPE

Handle Stearoyl
Glutamic Acid
(Avoid Dust)

Clean Work Area
& Equipment

Store in Sealed
Container

Remove & Clean/
Dispose of PPE

Dispose of Waste
per Regulations

As Needed Contaminated
PPE

Click to download full resolution via product page

Workflow for Safe Handling of Stearoyl Glutamic Acid
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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